ethyl (2E)-3-(2-fluorophenyl)prop-2-enoate
Overview
Description
Ethyl (2E)-3-(2-fluorophenyl)prop-2-enoate, commonly referred to as 2-fluoroethyl propanoate, is a fluorinated carboxylic acid ester. It is a colorless liquid with a sweet, fruity odor. It is widely used in a variety of industries, including pharmaceuticals, agrochemicals, and cosmetics. It is also used as a solvent in the synthesis of various organic compounds. The compound is of particular interest due to its unique properties, such as its low volatility and low toxicity.
Scientific Research Applications
2-fluoroethyl propanoate has been studied extensively in the scientific community due to its unique properties. It has been used in a variety of applications, including as a starting material for the synthesis of biologically active compounds and as a solvent for organic reactions. It has also been used in the synthesis of fluorinated polymers and as a catalyst in the synthesis of organic compounds. Additionally, it has been used in the synthesis of a variety of organic compounds, including pharmaceuticals, agrochemicals, and cosmetics.
Mechanism of Action
The mechanism of action of 2-fluoroethyl propanoate is not fully understood. However, it is believed that the compound is able to act as a proton donor and acceptor, allowing it to form hydrogen bonds with other molecules. This allows it to interact with other molecules in a variety of ways, including as a catalyst, a solvent, and as a reactant.
Biochemical and Physiological Effects
2-fluoroethyl propanoate is considered to be relatively non-toxic and has low volatility. It is not considered to be an irritant or a carcinogen. However, it has been found to have some effects on the biochemical and physiological processes of organisms. In particular, it has been found to have an effect on the activity of certain enzymes, such as cytochrome P450. It has also been found to have an effect on the metabolism of certain drugs, such as warfarin.
Advantages and Limitations for Lab Experiments
2-fluoroethyl propanoate has a number of advantages and limitations when used in laboratory experiments. One of the main advantages is its low volatility, which makes it an ideal solvent for organic reactions. Additionally, it is relatively non-toxic, making it a safe option for laboratory use. However, it is highly reactive and can form hydrogen bonds with other molecules, which can make it difficult to control in certain experiments.
Future Directions
The potential uses of 2-fluoroethyl propanoate are vast, and there are a number of future directions that can be explored. One potential direction is the use of the compound in the synthesis of novel pharmaceuticals and agrochemicals. Additionally, the compound could be used in the synthesis of fluorinated polymers, which could be used in a variety of applications. Finally, the compound could be used in the development of new catalysts for organic reactions.
Synthesis Methods
The synthesis of 2-fluoroethyl propanoate involves the reaction of 2-fluorobenzene with ethyl propanoate in the presence of a strong base, such as sodium hydroxide. The reaction is carried out at a temperature of 80-100°C and a pressure of 1-2 atm. The reaction is typically complete within 1-2 hours. The product is then isolated by distillation and purified by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl (2E)-3-(2-fluorophenyl)prop-2-enoate involves the reaction of ethyl acetoacetate with 2-fluorobenzaldehyde in the presence of a base to form ethyl (2E)-3-(2-fluorophenyl)prop-2-en-1-ylideneacetate, which is then hydrolyzed to yield the final product.", "Starting Materials": [ "Ethyl acetoacetate", "2-Fluorobenzaldehyde", "Base (e.g. sodium ethoxide)" ], "Reaction": [ "Step 1: Ethyl acetoacetate is reacted with 2-fluorobenzaldehyde in the presence of a base (e.g. sodium ethoxide) to form ethyl (2E)-3-(2-fluorophenyl)prop-2-en-1-ylideneacetate.", "Step 2: Ethyl (2E)-3-(2-fluorophenyl)prop-2-en-1-ylideneacetate is hydrolyzed with an acid (e.g. hydrochloric acid) to yield ethyl (2E)-3-(2-fluorophenyl)prop-2-enoate." ] } | |
CAS RN |
89760-42-9 |
Molecular Formula |
C11H11FO2 |
Molecular Weight |
194.2 |
Purity |
95 |
Origin of Product |
United States |
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